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Compound of Interest

Compound Name: Desethyl Terbuthylazine-d9

Cat. No.: B592069

The molecular formula for Desethyl Terbuthylazine-d9 is C7H3zDoCINs. This formula precisely
describes the elemental composition of a deuterated version of Desethyl Terbuthylazine, a
known metabolite of the herbicide Terbuthylazine.

Desethyl Terbuthylazine-d9 is what is known as a stable isotope-labeled compound. In this
specific molecule, nine hydrogen (H) atoms have been replaced with their heavier isotope,
deuterium (D). This substitution is critical for a variety of advanced analytical applications in
scientific research.

Understanding the Base Molecule

To comprehend the labeled compound, one must first consider the parent molecule, Desethyl
Terbuthylazine. Its molecular formula is C7H12CINs[1][2][3][4][5]. It is a recognized metabolite of
Terbuthylazine, a widely used herbicide for broad-spectrum weed control. The process of
"desethylation” refers to the removal of an ethyl group from the parent terbuthylazine molecule
(CoH16CINs).

The Significance of Deuteration

The "-d9" in Desethyl Terbuthylazine-d9 signifies that nine hydrogen atoms have been
replaced by deuterium atoms. Deuterium is a stable (non-radioactive) isotope of hydrogen that
contains one proton and one neutron in its nucleus, in contrast to the single proton of standard
hydrogen. This difference in mass, while subtle, is detectable by specialized analytical
instruments, most notably mass spectrometers.
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The molecular weight of the non-labeled Desethyl Terbuthylazine is approximately 201.66
g/mol . The deuterated version, Desethyl Terbuthylazine-d9, has a higher molecular weight of
around 210.71 g/mol , reflecting the added mass of the nine deuterium atoms.

Applications in Research

Stable isotope-labeled compounds like Desethyl Terbuthylazine-d9 are invaluable tools for
researchers, particularly in the fields of analytical chemistry, environmental science, and drug
metabolism studies. They are often used as internal standards in quantitative analysis.
Because they are chemically identical to the non-labeled compound, they behave the same
way during sample preparation and analysis. However, their different mass allows them to be
distinguished and used as a precise reference point for quantifying the amount of the non-
labeled substance in a sample.

For instance, a researcher studying the environmental fate of the herbicide Terbuthylazine
could use Desethyl Terbuthylazine-d9 to accurately measure the concentration of the actual
Desethyl Terbuthylazine metabolite in soil or water samples.

Tabular Summary of Chemical Data

For clarity and direct comparison, the key quantitative data for both the labeled and unlabeled
compounds are presented below.

Desethyl Terbuthylazine-

Property Desethyl Terbuthylazine .

Molecular Formula C7H12CINs C7H3D9oCINs
Molecular Weight ~201.66 g/mol ~210.71 g/mol
CAS Number 30125-63-4 1219798-52-3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Desethylterbuthylazine
https://pubchem.ncbi.nlm.nih.gov/compound/Desethylterbuthylazine
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Terbuthylazinedesethyl_2.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=30125-63-4
https://www.medchemexpress.com/terbuthylazine-desethyl.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5681727.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5681727.aspx
https://www.benchchem.com/product/b592069#molecular-formula-of-desethyl-terbuthylazine-d9
https://www.benchchem.com/product/b592069#molecular-formula-of-desethyl-terbuthylazine-d9
https://www.benchchem.com/product/b592069#molecular-formula-of-desethyl-terbuthylazine-d9
https://www.benchchem.com/product/b592069#molecular-formula-of-desethyl-terbuthylazine-d9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b592069?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

